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Compound of Interest

Compound Name: Goniodiol 7-acetate

Cat. No.: B134544 Get Quote

Essential Safety and Handling Guide for Goniodiol
7-acetate
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Goniodiol 7-acetate. Given its potent cytotoxic properties, as demonstrated in various tumor

cell lines, it is imperative to handle this compound with the utmost care, adhering to protocols

for hazardous substances.[1][2] While specific toxicity data such as an LD50 or occupational

exposure limits for Goniodiol 7-acetate are not readily available, its biological activity

necessitates stringent safety measures.

Chemical and Physical Properties
A summary of the known physical and chemical properties of Goniodiol 7-acetate is provided

below.
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Property Value

CAS Number 96422-53-6

Molecular Formula C₁₅H₁₆O₅

Molecular Weight 276.28 g/mol

Appearance Powder

Cytotoxicity (ED₅₀) < 0.1 µg/mL against various tumor cells

Personal Protective Equipment (PPE)
Due to its cytotoxic nature, a comprehensive PPE strategy is mandatory to prevent inhalation,

skin contact, and eye exposure.

PPE Category Specification

Hand Protection

Double gloving with chemotherapy-rated nitrile

or neoprene gloves is required. Change gloves

frequently and immediately if contaminated.

Eye and Face Protection
Chemical splash goggles and a face shield, or a

full-face respirator, must be worn.

Respiratory Protection

A fit-tested NIOSH-approved N95 or higher

respirator is necessary when handling the

powder outside of a containment system. For

potential aerosol generation, a powered air-

purifying respirator (PAPR) is recommended.

Body Protection

A disposable, solid-front, back-closure gown

made of a low-permeability fabric is required.

Cuffs should be tucked under the outer glove.

Foot Protection
Closed-toe shoes and disposable shoe covers

should be worn in the designated handling area.
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Operational Plan: Handling and Experimental
Protocols
Adherence to the following step-by-step procedures is crucial for the safe handling of

Goniodiol 7-acetate.

Designated Handling Area
Containment: All handling of Goniodiol 7-acetate powder, including weighing and

reconstitution, must be conducted in a certified Class II Biological Safety Cabinet (BSC) or a

containment ventilated enclosure (CVE) to prevent aerosolization and environmental

contamination.

Restricted Access: The handling area should be clearly demarcated with warning signs

indicating "Cytotoxic Agent in Use." Access should be restricted to authorized and trained

personnel only.

Surface Protection: The work surface within the containment unit should be covered with a

disposable, plastic-backed absorbent pad. This pad should be discarded as cytotoxic waste

after each procedure or in the event of a spill.

Experimental Protocol: Weighing and Reconstitution
Preparation: Before commencing, ensure all necessary equipment, including microbalance,

spatulas, weigh boats, solvent, and waste containers, are inside the containment unit.

Weighing:

Carefully tare the weigh boat on the microbalance.

Using a dedicated spatula, gently transfer the desired amount of Goniodiol 7-acetate
powder to the weigh boat. Avoid any sudden movements that could generate dust.

Record the weight and securely close the stock container.

Reconstitution:

Add the desired solvent to the vessel containing the weighed powder.
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Gently swirl the vessel to dissolve the compound. If necessary, use a vortex mixer at a low

speed within the containment unit.

Cleanup:

All disposable items used in the process (e.g., weigh boat, spatula tip, absorbent pad)

must be disposed of directly into a designated cytotoxic waste container within the

containment unit.

Decontaminate all non-disposable equipment and the work surface with an appropriate

cleaning agent (e.g., 70% ethanol followed by a surface decontaminant).

Disposal Plan
Proper segregation and disposal of cytotoxic waste are critical to prevent environmental

contamination and exposure to personnel.

Waste Segregation and Collection
Waste Type Container and Labeling

Solid Cytotoxic Waste

Puncture-resistant, leak-proof container with a

secure lid. Must be clearly labeled with

"Cytotoxic Waste" and the universal biohazard

symbol.

Liquid Cytotoxic Waste

Leak-proof, shatter-resistant container with a

secure screw-cap. Label with "Liquid Cytotoxic

Waste" and the chemical name. Do not mix with

other chemical waste streams.

Sharps Waste

Puncture-proof sharps container specifically

designated for cytotoxic sharps. Label with

"Cytotoxic Sharps."

Step-by-Step Disposal Procedure
Immediate Disposal: At the point of generation, discard all contaminated materials directly

into the appropriate, labeled cytotoxic waste container.
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Container Sealing: Once a waste container is three-quarters full, securely seal it. Do not

overfill containers.

Decontamination: Decontaminate the exterior of the sealed waste container before removing

it from the containment unit.

Storage: Store sealed cytotoxic waste containers in a designated, secure, and well-ventilated

area, separate from other waste streams, awaiting pickup by a licensed hazardous waste

disposal service.

Professional Disposal: Arrange for the collection and disposal of all cytotoxic waste through

your institution's Environmental Health and Safety (EHS) department or a certified hazardous

waste contractor. Cytotoxic waste must be incinerated at high temperatures.

Mechanism of Action: Styrylpyrone-Induced
Apoptosis
Styrylpyrones, the class of compounds to which Goniodiol 7-acetate belongs, have been

shown to exert their cytotoxic effects by inducing apoptosis (programmed cell death) in cancer

cells. The diagram below illustrates a key signaling pathway initiated by these compounds.
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Caption: Styrylpyrone-induced intrinsic apoptosis pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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